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Compound of Interest

Compound Name: BLT-1

Cat. No.: B7783320 Get Quote

For researchers, scientists, and drug development professionals working with BLT-1, a specific

inhibitor of the SR-BI mediated lipid transfer, adherence to strict safety protocols is paramount.

This document provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe handling of this compound in a laboratory

setting.

Hazard Identification and Safety Precautions
BLT-1 is classified as an acute oral toxicant (Category 4) and is very toxic to aquatic life with

long-lasting effects (Category 1).[1] It is crucial to avoid inhalation, and contact with skin and

eyes.[1] The compound should be handled in a well-ventilated area, preferably within a

chemical fume hood, to avoid the formation of dust and aerosols.[1]

Emergency First Aid Procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin area with

plenty of water. Remove contaminated clothing

and shoes and consult a physician.[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do not induce

vomiting and call a physician for guidance.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling BLT-1. The

following PPE is mandatory to minimize exposure risk.

PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection Safety glasses with side-shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if working outside of a

fume hood or if there is a risk of aerosolization.

Operational Plan for Handling BLT-1
A systematic workflow ensures both experimental integrity and personnel safety.
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Preparation

Solubilization

Experimentation

Cleanup & Disposal

Don appropriate PPE

Prepare workspace in a fume hood

Weigh BLT-1 powder

Dissolve in DMSO (≥13 mg/mL)

Conduct experiment

Decontaminate surfaces and equipment

Dispose of waste
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Proper storage and disposal are critical to prevent contamination and environmental harm.

Storage:

Form Storage Temperature Duration

Powder -20°C 2 years

In DMSO 4°C 2 weeks

In DMSO -80°C 6 months

Store BLT-1 in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[1]

Disposal Plan:

All waste materials contaminated with BLT-1 must be treated as hazardous waste.

Waste Collection

Containment

Final Disposal

Contaminated Sharps

Puncture-resistant sharps container

Liquid Waste

Labeled, sealed hazardous waste container

Solid Waste (gloves, etc.)

Labeled, sealed hazardous waste bag

Dispose through an approved waste disposal plant

Click to download full resolution via product page

BLT-1 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7783320?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC20801.html
https://www.benchchem.com/product/b7783320?utm_src=pdf-body
https://www.benchchem.com/product/b7783320?utm_src=pdf-body-img
https://www.benchchem.com/product/b7783320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7783320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid releasing BLT-1 into the environment.[1] Collect any spillage and dispose of all

contaminated materials, including the container, through an approved waste disposal facility.[1]

Decontaminate surfaces and equipment that have come into contact with BLT-1 by scrubbing

with alcohol.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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